Cas no 1036273-29-6 (Methyl 2-Chloro-2-(4-fluorophenyl)acetate)

Methyl 2-Chloro-2-(4-fluorophenyl)acetate is a fluorinated ester compound commonly used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a chloroacetate group and a 4-fluorophenyl moiety, which enhance reactivity in nucleophilic substitution and coupling reactions. The presence of the fluorine atom improves metabolic stability and bioavailability in derivative compounds. This compound is valued for its versatility in constructing complex molecules, such as β-amino acid derivatives and heterocyclic frameworks. It is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic pathways.

Methyl 2-Chloro-2-(4-fluorophenyl)acetate structure

1036273-29-6 structure

Product name:Methyl 2-Chloro-2-(4-fluorophenyl)acetate

CAS No:1036273-29-6

MF:C₉H₈ClFO₂

MW:202.610025405884

MDL:MFCD16694233

CID:3046712

PubChem ID:53412310

Methyl 2-Chloro-2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-fluorophenyl)-2-chloroacetate
- EN300-196625
- AKOS011508300
- methyl2-chloro-2-(4-fluorophenyl)acetate
- 1036273-29-6
- G48862
- CS-0238515
- LRB27329
- SCHEMBL908518
- methyl 2-chloro-2-(4-fluorophenyl)acetate
- Methyl chloro(4-fluorophenyl)acetate, AldrichCPR
- Methyl 2-Chloro-2-(4-fluorophenyl)acetate
- MDL： MFCD16694233
- Inchi： InChI=1S/C9H8ClFO2/c1-13-9(12)8(10)6-2-4-7(11)5-3-6/h2-5,8H,1H3
- InChI Key： FTLXTMDPQAOBNK-UHFFFAOYSA-N

Computed Properties

Exact Mass: 202.02000
Monoisotopic Mass: 202.0196853Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3Å²
XLogP3: 2.5

Experimental Properties

PSA: 26.30000
LogP: 2.27860

Methyl 2-Chloro-2-(4-fluorophenyl)acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B495555-10mg	Methyl 2-Chloro-2-(4-fluorophenyl)acetate	1036273-29-6		10mg	$ 50.00	2022-06-07
Enamine	EN300-196625-5.0g	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	5g	$1530.0	2023-06-08
Enamine	EN300-196625-1.0g	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	1g	$528.0	2023-06-08
Enamine	EN300-196625-0.1g	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	0.1g	$152.0	2023-09-17
Enamine	EN300-196625-0.5g	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	0.5g	$407.0	2023-09-17
Aaron	AR01BIFG-5g	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	5g	$2129.00	2025-02-09
Aaron	AR01BIFG-100mg	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	100mg	$234.00	2025-02-09
Enamine	EN300-196625-10g	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	10g	$2269.0	2023-09-17
Aaron	AR01BIFG-50mg	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	50mg	$164.00	2025-02-09
A2B Chem LLC	AW15616-50mg	methyl 2-chloro-2-(4-fluorophenyl)acetate	1036273-29-6	95%	50mg	$142.00	2024-04-20